Cas no 263409-82-1 (1-(2-aminoethoxy)-2,4-difluorobenzene hydrochloride)
1-(2-aminoethoxy)-2,4-difluorobenzene hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2-(2,4-difluorophenoxy)ethanamine:hydrochloride
- 1-(2-aminoethoxy)-2,4-difluorobenzene hydrochloride
-
- Inchi: 1S/C8H9F2NO.ClH/c9-6-1-2-8(7(10)5-6)12-4-3-11;/h1-2,5H,3-4,11H2;1H
- InChI Key: ZMBMIFNZXNWKKX-UHFFFAOYSA-N
- SMILES: C(N)COC1=CC=C(F)C=C1F.[H]Cl
1-(2-aminoethoxy)-2,4-difluorobenzene hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B123628-25mg |
1-(2-aminoethoxy)-2,4-difluorobenzene hydrochloride |
263409-82-1 | 25mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B123628-50mg |
1-(2-aminoethoxy)-2,4-difluorobenzene hydrochloride |
263409-82-1 | 50mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B123628-250mg |
1-(2-aminoethoxy)-2,4-difluorobenzene hydrochloride |
263409-82-1 | 250mg |
$ 275.00 | 2022-06-07 | ||
| Enamine | EN300-70798-0.05g |
2-(2,4-difluorophenoxy)ethan-1-amine hydrochloride |
263409-82-1 | 98% | 0.05g |
$64.0 | 2023-04-24 | |
| Enamine | EN300-70798-0.1g |
2-(2,4-difluorophenoxy)ethan-1-amine hydrochloride |
263409-82-1 | 98% | 0.1g |
$83.0 | 2023-04-24 | |
| Enamine | EN300-70798-0.25g |
2-(2,4-difluorophenoxy)ethan-1-amine hydrochloride |
263409-82-1 | 98% | 0.25g |
$116.0 | 2023-04-24 | |
| Enamine | EN300-70798-0.5g |
2-(2,4-difluorophenoxy)ethan-1-amine hydrochloride |
263409-82-1 | 98% | 0.5g |
$218.0 | 2023-04-24 | |
| Enamine | EN300-70798-1.0g |
2-(2,4-difluorophenoxy)ethan-1-amine hydrochloride |
263409-82-1 | 98% | 1g |
$314.0 | 2023-04-24 | |
| Enamine | EN300-70798-2.5g |
2-(2,4-difluorophenoxy)ethan-1-amine hydrochloride |
263409-82-1 | 98% | 2.5g |
$614.0 | 2023-04-24 | |
| Enamine | EN300-70798-5.0g |
2-(2,4-difluorophenoxy)ethan-1-amine hydrochloride |
263409-82-1 | 98% | 5g |
$908.0 | 2023-04-24 |
1-(2-aminoethoxy)-2,4-difluorobenzene hydrochloride Related Literature
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
Additional information on 1-(2-aminoethoxy)-2,4-difluorobenzene hydrochloride
Introduction to 1-(2-aminoethoxy)-2,4-difluorobenzene hydrochloride (CAS No. 263409-82-1)
1-(2-aminoethoxy)-2,4-difluorobenzene hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 263409-82-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of derivatives featuring a benzene core substituted with fluorine atoms and functionalized with an aminoethoxy side chain, which contributes to its unique chemical and biological properties. The hydrochloride salt form enhances its solubility and stability, making it a valuable candidate for further research and development in drug discovery.
The structural motif of 1-(2-aminoethoxy)-2,4-difluorobenzene hydrochloride incorporates both electron-withdrawing and electron-donating groups, which can influence its reactivity and interaction with biological targets. The presence of fluorine atoms at the 2- and 4-positions of the benzene ring is particularly noteworthy, as fluorine substitution is a common strategy in medicinal chemistry to modulate metabolic stability, lipophilicity, and binding affinity. The aminoethoxy group at the 1-position introduces a polar moiety that can enhance solubility while also providing a potential site for further chemical modification or bioconjugation.
In recent years, there has been growing interest in exploring the pharmacological potential of fluorinated aromatic compounds due to their ability to exhibit enhanced binding affinity and selectivity towards biological targets. For instance, studies have shown that fluorinated benzene derivatives can interact with enzymes and receptors in ways that are distinct from their non-fluorinated counterparts. This has led to their investigation as leads for novel therapeutic agents targeting various diseases, including cancer, inflammation, and infectious disorders.
One of the most compelling aspects of 1-(2-aminoethoxy)-2,4-difluorobenzene hydrochloride is its potential as a scaffold for developing small-molecule inhibitors. The combination of the aminoethoxy group and the fluorinated benzene ring creates a versatile platform that can be modified to target specific biological pathways. For example, researchers have hypothesized that this compound could interfere with key enzymes involved in signal transduction or metabolic processes by occupying binding pockets that are difficult to access with conventional inhibitors.
Recent advances in computational chemistry and molecular modeling have enabled more precise predictions of how compounds like 1-(2-aminoethoxy)-2,4-difluorobenzene hydrochloride might interact with biological targets. These tools have been instrumental in identifying potential lead compounds that can be optimized through structure-activity relationship (SAR) studies. By systematically modifying various functional groups within the molecule, scientists can fine-tune its pharmacological properties to achieve desired outcomes.
The hydrochloride salt form of this compound not only improves its solubility but also enhances its pharmacokinetic profile. Solubility is a critical factor in drug development, as it affects how well a drug is absorbed, distributed, metabolized, and excreted by the body. By ensuring good solubility, 1-(2-aminoethoxy)-2,4-difluorobenzene hydrochloride becomes more amenable to formulation into various dosage forms, such as tablets or injectables, which is essential for clinical translation.
Furthermore, the stability of pharmaceutical compounds under storage conditions is another important consideration. The hydrochloride form provides greater stability against degradation compared to the free base form of the compound. This stability ensures that the active pharmaceutical ingredient remains effective over time, which is crucial for both clinical trials and commercial drug products.
From a synthetic chemistry perspective, 1-(2-aminoethoxy)-2,4-difluorobenzene hydrochloride presents an interesting challenge due to its complex structure. The synthesis involves multiple steps, including fluorination reactions and protective group strategies to handle the reactive functional groups. Advances in synthetic methodologies have made it possible to produce such compounds on a scalable basis while maintaining high purity standards.
The growing interest in fluorinated compounds has also spurred innovation in synthetic routes that allow for regioselective introduction of fluorine atoms onto aromatic rings. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled precise control over where fluorine atoms are incorporated within the molecule. This precision is critical for achieving the desired biological activity without unwanted side effects.
In conclusion,1-(2-aminoethoxy)-2,4-difluorobenzene hydrochloride (CAS No. 263409-82-1) represents a promising candidate for further exploration in drug discovery efforts aimed at addressing unmet medical needs. Its unique structural features offer opportunities for developing novel therapeutic agents with improved efficacy and selectivity compared to existing treatments. As research continues to uncover new applications for this compound and similar derivatives,1-(2-aminoethoxy)-2,4-difluorobenzene hydrochloride may play an important role in shaping future advancements in pharmaceutical chemistry.
263409-82-1 (1-(2-aminoethoxy)-2,4-difluorobenzene hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)